2,3,4,5,6-Pentafluorophenyl 5-bromo-2-thiophenesulfonate
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Overview
Description
2,3,4,5,6-Pentafluorophenyl 5-bromo-2-thiophenesulfonate is a useful research compound. Its molecular formula is C10H2BrF5O3S2 and its molecular weight is 409.14. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Reactivity
A notable application of compounds related to 2,3,4,5,6-Pentafluorophenyl 5-bromo-2-thiophenesulfonate includes its role in the synthesis of complex chemical structures. It serves as an intermediate in the synthesis of various chemical compounds. For instance, an efficient approach was developed for the synthesis of 2,3,4,5-tetrafluorophenol from a related compound, demonstrating the intramolecular cyclization and formation of a lactone, which is an essential process in the preparation of the final product (Tretyakov et al., 2021). Additionally, an improved synthesis method was explored for 1-bromo-9[(4,4,5,5,5-pentafluoropentyl)thio]-Nonane, highlighting the optimization of reaction conditions and synthesis routes for Fulvestrant (Shi, 2009).
Material Science and Semiconductor Applications
Compounds with pentafluorophenyl groups are instrumental in the field of material science and semiconductors. For instance, a study presented the synthesis of a new functional thiol with a pentafluorophenyl group for the surface modification of CdSe quantum-dot floating layers, targeting the fabrication of organic field-effect transistors (OFETs). The unique properties of these thiols, such as their dipole moments and surface characteristics, were leveraged to control transistor operations (Cheulhwan Kim et al., 2020).
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can cause harm. The hazard statements associated with it are H302, H312, and H332, indicating that it can be harmful if swallowed, in contact with skin, or if inhaled . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray and washing thoroughly after handling .
Properties
IUPAC Name |
(2,3,4,5,6-pentafluorophenyl) 5-bromothiophene-2-sulfonate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H2BrF5O3S2/c11-3-1-2-4(20-3)21(17,18)19-10-8(15)6(13)5(12)7(14)9(10)16/h1-2H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ARONUGGUBQPRMS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(SC(=C1)Br)S(=O)(=O)OC2=C(C(=C(C(=C2F)F)F)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H2BrF5O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
409.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.